Cas no 898760-45-7 (3-(3-Bromophenyl)-2'-chloropropiophenone)
3-(3-Bromophenyl)-2'-chloropropiophenone Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-bromophenyl)-2'-chloropropiophenone
- 3-(3-bromophenyl)-1-(2-chlorophenyl)propan-1-one
- 3-(3-Bromophenyl)-2'-chloropropiophenone
-
- Inchi: 1S/C15H12BrClO/c16-12-5-3-4-11(10-12)8-9-15(18)13-6-1-2-7-14(13)17/h1-7,10H,8-9H2
- InChI Key: GZKFPUNUVMVVRA-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(=C1)CCC(C1C=CC=CC=1Cl)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 282
- Topological Polar Surface Area: 17.1
3-(3-Bromophenyl)-2'-chloropropiophenone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B099350-250mg |
3-(3-Bromophenyl)-2'-chloropropiophenone |
898760-45-7 | 250mg |
$ 440.00 | 2022-06-07 | ||
| TRC | B099350-500mg |
3-(3-Bromophenyl)-2'-chloropropiophenone |
898760-45-7 | 500mg |
$ 735.00 | 2022-06-07 | ||
| Fluorochem | 206071-1g |
3-(3-bromophenyl)-2'-chloropropiophenone |
898760-45-7 | 97% | 1g |
£540.00 | 2022-02-28 | |
| Fluorochem | 206071-2g |
3-(3-bromophenyl)-2'-chloropropiophenone |
898760-45-7 | 97% | 2g |
£1013.00 | 2022-02-28 | |
| Fluorochem | 206071-5g |
3-(3-bromophenyl)-2'-chloropropiophenone |
898760-45-7 | 97% | 5g |
£2025.00 | 2022-02-28 |
3-(3-Bromophenyl)-2'-chloropropiophenone Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
Additional information on 3-(3-Bromophenyl)-2'-chloropropiophenone
Recent Advances in the Study of 3-(3-Bromophenyl)-2'-chloropropiophenone (CAS: 898760-45-7)
3-(3-Bromophenyl)-2'-chloropropiophenone (CAS: 898760-45-7) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential therapeutic uses.
Recent studies have highlighted the role of 3-(3-Bromophenyl)-2'-chloropropiophenone as a key intermediate in the synthesis of various bioactive molecules. Its unique structural features, including the bromophenyl and chloropropiophenone moieties, make it a versatile building block for the development of novel pharmaceuticals. Researchers have explored its utility in the synthesis of compounds targeting central nervous system (CNS) disorders, inflammatory diseases, and cancer.
One of the most notable advancements in the study of this compound is its application in the development of dopamine receptor modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-(3-Bromophenyl)-2'-chloropropiophenone exhibit high affinity for dopamine D2 and D3 receptors, suggesting potential use in the treatment of Parkinson's disease and schizophrenia. The study employed molecular docking and in vitro assays to validate the compound's binding affinity and selectivity.
In addition to its pharmacological potential, recent research has also focused on optimizing the synthetic routes for 3-(3-Bromophenyl)-2'-chloropropiophenone. A team of chemists from the University of Cambridge reported a novel, high-yield synthesis method in 2024, which significantly reduces the production cost and improves scalability. This advancement is expected to facilitate further research and development efforts involving this compound.
Despite these promising developments, challenges remain in the clinical translation of 3-(3-Bromophenyl)-2'-chloropropiophenone-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous preclinical and clinical studies. Ongoing research is exploring structural modifications and formulation strategies to overcome these limitations.
In conclusion, 3-(3-Bromophenyl)-2'-chloropropiophenone (CAS: 898760-45-7) represents a valuable chemical entity with diverse applications in drug discovery. The latest research underscores its potential as a therapeutic agent and highlights the need for further investigation to fully realize its clinical benefits. This brief provides a snapshot of the current state of research and serves as a foundation for future studies in this area.
898760-45-7 (3-(3-Bromophenyl)-2'-chloropropiophenone) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)